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Compound of Interest

Compound Name: Catharanthine sulfate

Cat. No.: B600260 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

Introduction
Catharanthine, a prominent terpenoid indole alkaloid isolated from the medicinal plant

Catharanthus roseus (Madagascar periwinkle), serves as a crucial precursor for the semi-

synthesis of the potent anticancer drugs vinblastine and vincristine. The efficient extraction and

purification of catharanthine are therefore of significant interest in the pharmaceutical industry.

This document provides detailed protocols for the extraction of catharanthine from C. roseus

leaves and its subsequent purification, compiled from established methodologies. The

protocols are designed to be reproducible and scalable for research and development

purposes.

Data Summary
The following tables summarize quantitative data from various extraction and purification

methodologies, offering a comparative overview of their efficiencies.

Table 1: Comparison of Catharanthine Extraction Methods
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Extraction
Method

Plant
Material

Solvent
System

Key
Parameters

Yield of
Catharanthi
ne

Reference

Solid-Phase

Extraction
Dried Leaves Methanol

Moderate

pressure

2 mg / g dried

leaves
[1][2]

Acidic

Aqueous

Extraction

Dried Leaves 0.1 M HCl -

Not explicitly

quantified for

catharanthine

alone

[3][4][5]

Supercritical

Fluid

Extraction

(SFE)

Powdered

Dried Leaves

Supercritical

CO₂

40°C, 150

bar, 10 h

Not explicitly

quantified
[6]

Negative-

Pressure

Cavitation

Extraction

(NPCE)

60-mesh leaf

particles
80% Ethanol

-0.075 MPa,

1:20 solid-

liquid ratio,

30 min, 3

cycles

0.2843 mg / g

DW
[7]

Solvent

Percolation

Powdered

Plant

95%

Methanol

Overnight

percolation

Not explicitly

quantified
[8]

Microwave-

Assisted

Extraction

(MAE)

Leaves
Ethanol with

conc. HCl

700W, 60

seconds

Not explicitly

quantified for

catharanthine

alone

[9]

Table 2: Purification Parameters for Catharanthine
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Purification
Technique

Column/Statio
nary Phase

Mobile
Phase/Eluent

Purity/Recover
y

Reference

Semipreparative

HPLC

µBondapak C18

(10 µm)

0.5 M ammonium

acetate (pH 7.3)–

methanol–

acetonitrile

(45:11:44)

High purity

suitable for

reference

standard

[1]

pH-Zone

Refining

Centrifugal

Partition

Chromatography

(CPC)

Toluene/CH₃CN/

water (4/1/5,

v/v/v)

Retainer:

Triethylamine,

Displacer:

Sulphuric acid

Efficient isolation

from crude

extract

[10][11]

Column

Chromatography
Silica gel

Gradient elution

with varying

solvent mixtures

(e.g., diethyl

ether:chloroform:

methanol)

Effective for

fractionating

crude extracts

[12]

High-

Performance

Countercurrent

Chromatography

(HPCCC)

Biphasic solvent

system
-

Direct purification

from extract
[13]

Experimental Protocols
Protocol 1: Extraction of Catharanthine using Acidified
Aqueous Extraction
This protocol is based on the principle that alkaloids form soluble salts in acidic aqueous

solutions.

Materials:
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Dried leaves of Catharanthus roseus

0.1 M Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) solution

Embonic acid

Chloroform

Procedure:

Maceration: Grind dried C. roseus leaves to a fine powder. Macerate the powdered leaves in

an aqueous 0.1 M HCl solution.[3][4][5]

Filtration: Filter the mixture to separate the acidic extract containing the alkaloids from the

solid plant material.

Precipitation: To the acidic extract, add an alkaline (NaOH) solution of embonic acid. This will

precipitate the alkaloids, including catharanthine and vindoline, as water-insoluble embonate

complexes.[3][4]

Collection: Collect the precipitate by filtration. This precipitate, rich in catharanthine and

vindoline embonates, can be used for further purification or semi-synthetic reactions.[3][4]

Protocol 2: Extraction of Catharanthine using Solid-
Phase Extraction
This method offers a rapid procedure for obtaining a crude alkaloid fraction.

Materials:

Dried leaves of Catharanthus roseus

Methanol

C18 sorbent for solid-phase extraction
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Procedure:

Extraction: Extract the dried and powdered leaves of C. roseus with methanol.

Solid-Phase Extraction: Directly absorb the alkaloids from the methanolic extract onto a C18

sorbent column under moderate pressure.[1][2]

Elution: Elute the column with an appropriate solvent to obtain a crude alkaloid fraction

enriched with catharanthine and vindoline.

Protocol 3: Purification of Catharanthine by
Semipreparative HPLC
This protocol is suitable for obtaining high-purity catharanthine from a crude alkaloid extract.

Materials and Equipment:

Crude alkaloid extract containing catharanthine

Semipreparative HPLC system with a UV detector

µBondapak C18 column (300 x 7.8-mm i.d., 10-µm)[1]

Mobile Phase: 0.5 M ammonium acetate (pH 7.3), methanol, and acetonitrile in a ratio of

45:11:44.[1]

Procedure:

Sample Preparation: Dissolve the crude alkaloid extract in the mobile phase.

HPLC Separation: Inject the sample into the HPLC system. Run the separation under

isocratic conditions with the specified mobile phase at a flow rate of 2.0 mL/min.[1]

Fraction Collection: Monitor the elution profile using the UV detector and collect the fraction

corresponding to the retention time of catharanthine.

Solvent Evaporation: Evaporate the solvent from the collected fraction to obtain pure

catharanthine.
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Caption: Workflow for Catharanthine Extraction and Purification.
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Caption: Acidic Aqueous Extraction Protocol Flowchart.
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Caption: Semipreparative HPLC Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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